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Application Notes and Protocols for Researchers,
Scientists, and Drug Development Professionals
This document provides a detailed guide for performing a Heat shock protein 90 (Hsp90)

ATPase activity assay, a critical tool for the discovery and characterization of Hsp90 inhibitors.

The intrinsic ATPase activity of Hsp90 is essential for its chaperone function, which involves the

stabilization of numerous client proteins, many of which are implicated in oncogenesis.[1]

Inhibition of this ATPase activity is a key strategy in the development of novel cancer

therapeutics.[2][3][4]

The most common and well-established method for this assay is a colorimetric technique

based on the detection of inorganic phosphate (Pi) released during ATP hydrolysis.[2][5] The

malachite green assay is a simple, sensitive, and cost-effective method suitable for high-

throughput screening (HTS) of potential Hsp90 inhibitors.[1][6]

Hsp90 ATPase Cycle Signaling Pathway
The Hsp90 chaperone cycle is a dynamic process driven by the binding and hydrolysis of ATP.

This cycle is essential for the proper folding, activation, and stabilization of its client proteins.

The process begins with an open conformation of the Hsp90 dimer. Client proteins, often

delivered by co-chaperones like Hsp70, bind to Hsp90. Subsequent binding of ATP to the N-

terminal domain induces a significant conformational change, leading to a closed, "active"

state. It is in this state that ATP hydrolysis occurs, providing the energy for client protein folding
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and activation. Following hydrolysis, ADP and the client protein are released, and Hsp90

returns to its open conformation, ready for another cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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